2,3,5,6-Tetrafluoro-4-sulfobenzoic acid
Description
2,3,5,6-Tetrafluoro-4-sulfobenzoic acid (TFSA) is a synthetic organic compound that has been used in a variety of scientific applications, including drug synthesis, analytical chemistry, and environmental studies. It is a colorless solid that is soluble in water and organic solvents. TFSA has a low melting point and is stable under normal conditions. It is also known as 2,3,5,6-tetrafluorobenzoic acid, 4-sulfo-2,3,5,6-tetrafluorobenzoic acid, and 2,3,5,6-tetrafluorobenzoic acid 4-sulfonate.
Scientific Research Applications
Synthesis and Derivatives
2,3,5,6-Tetrafluoro-4-sulfobenzoic acid and its derivatives find significant applications in chemical synthesis. The synthesis of tetrafluorosulphobenzoic acids, including this compound, involves oxidation processes and results in a variety of by-products and derivatives. These compounds have been extensively studied for their reactivity, leading to a range of products characterized by their unique chemical structures. For instance, reactions of tetrafluorosulphobenzoic acids with sulfur tetrafluoride produce diacid fluorides, showcasing the compound's versatility in chemical synthesis (Fielding & Shirley, 1989). Moreover, these acids undergo various reactions, producing a multitude of derivatives, each possessing unique chemical and physical properties that are utilized in further chemical syntheses (Fielding & Shirley, 1992).
Electrophilic Trifluoromethylating Agents
The compound also plays a role in the synthesis of electrophilic trifluoromethylating agents, contributing to the creation of reactive salts. These trifluoromethylated salts exhibit high reactivity and serve as a source of trifluoromethylating agents, applicable in a wide range of chemical reactions and syntheses (Umemoto & Ishihara, 1993).
Catalysts and Radical Reactions
This compound is also instrumental in catalytic processes and radical reactions. In the realm of organic chemistry, it plays a crucial role in the decarboxylative radical sulfonylation of aliphatic carboxylic acids, broadening the scope of synthesis by facilitating the production of sulfones, which are key structural motifs in pharmaceuticals and agrochemicals (He et al., 2020).
Electroreduction Processes
The electroreduction of related fluorobenzoic acids, closely tied to this compound, results in the selective production of various fluorinated compounds. These compounds find extensive applications in different industrial and scientific sectors, demonstrating the compound's significance in electrochemical processes (Sato et al., 1992).
properties
IUPAC Name |
2,3,5,6-tetrafluoro-4-sulfobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2F4O5S/c8-2-1(7(12)13)3(9)5(11)6(4(2)10)17(14,15)16/h(H,12,13)(H,14,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNESNWCWZVATQY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=C(C(=C1F)F)S(=O)(=O)O)F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2F4O5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00600145 |
Source
|
| Record name | 2,3,5,6-Tetrafluoro-4-sulfobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00600145 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
125662-60-4 |
Source
|
| Record name | 2,3,5,6-Tetrafluoro-4-sulfobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00600145 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Sulfo-2,3,5,6-tetrafluorobenzoic Acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Q & A
Q1: What is the main focus of the research presented in the paper "Synthesis and Reactions of 4-Sulfo-2,3,5,6-tetrafluorobenzoic Acid"?
A1: The research focuses on describing the synthetic procedures for obtaining 4-Sulfo-2,3,5,6-tetrafluorobenzoic acid and exploring its reactivity with other chemical reagents. []
Q2: Where can I find this research paper?
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